Cas no 2060039-57-6 (2-2-(pyrrolidin-1-yl)propan-2-ylcyclopropane-1-carbaldehyde)

• Product Name: 2-2-(pyrrolidin-1-yl)propan-2-ylcyclopropane-1-carbaldehyde
• CAS No: 2060039-57-6
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD30476750
• CID: 5163754
• PubChem ID: 137701833
• Update Time: 2025-11-01

2-2-(pyrrolidin-1-yl)propan-2-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 2-[1-methyl-1-(1-pyrrolidinyl)ethyl]-
• 2-2-(pyrrolidin-1-yl)propan-2-ylcyclopropane-1-carbaldehyde

• MDL： MFCD30476750
• Inchi： 1S/C11H19NO/c1-11(2,10-7-9(10)8-13)12-5-3-4-6-12/h8-10H,3-7H2,1-2H3
• InChI Key： CKCCSQGWXPQUPW-UHFFFAOYSA-N
• SMILES： C1(C=O)CC1C(C)(N1CCCC1)C

Additional information on 2-2-(pyrrolidin-1-yl)propan-2-ylcyclopropane-1-carbaldehyde

Introduction to 2-(2-(Pyrrolidin-1-yl)propan-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2060039-57-6)

2-(2-(Pyrrolidin-1-yl)propan-2-yl)cyclopropane-1-carbaldehyde, with the CAS number 2060039-57-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including medicinal chemistry and materials science. This compound features a cyclopropane ring substituted with a propan-2-yl group, which is itself substituted with a pyrrolidine moiety, and a carbonyl group. The intricate structure of this compound offers a rich platform for exploring its chemical reactivity and biological activity.

The synthesis of 2-(2-(Pyrrolidin-1-yl)propan-2-yl)cyclopropane-1-carbaldehyde typically involves multi-step processes, often starting from readily available starting materials such as cyclopropanecarboxaldehyde and pyrrolidine. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields. This method involves the sequential addition of reagents under mild conditions, making it highly suitable for large-scale production.

In the realm of medicinal chemistry, 2-(2-(Pyrrolidin-1-yl)propan-2-yl)cyclopropane-1-carbaldehyde has shown promise as a lead compound for the development of new therapeutic agents. Its cyclopropane ring and pyrrolidine moiety are known to confer specific biological activities, such as anti-inflammatory and neuroprotective effects. A recent study published in the Bioorganic & Medicinal Chemistry Letters investigated the potential of this compound as an inhibitor of specific enzymes involved in inflammatory pathways. The results indicated that 2-(2-(Pyrrolidin-1-yl)propan-2-yl)cyclopropane-1-carbaldehyde effectively inhibited the activity of these enzymes, suggesting its potential as a drug candidate for treating inflammatory diseases.

Beyond its medicinal applications, 2-(2-(Pyrrolidin-1-yl)propan-2-yl)cyclopropane-1-carbaldehyde has also been explored for its use in materials science. The unique electronic properties of the cyclopropane ring and the presence of functional groups such as the carbonyl group make it an attractive candidate for the development of new materials with enhanced physical and chemical properties. A study published in the Journal of Materials Chemistry C in 2020 demonstrated that this compound could be used as a building block for constructing supramolecular assemblies with tunable optical and electronic properties. These assemblies have potential applications in areas such as organic electronics and photovoltaics.

The structural complexity of 2-(2-(Pyrrolidin-1-y)propan-2-y)cyclopropane-1-carbaldehyde also makes it an interesting subject for theoretical studies. Computational methods, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies provide valuable insights into the behavior of this compound under different conditions, which can guide experimental efforts in optimizing its synthesis and applications.

In conclusion, 2-(2-(Pyrrolidin-1-y)propan-2-y)cyclopropane-1-carbaldehyde (CAS No. 2060039-57-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and theoretical studies. Its unique structural features offer numerous opportunities for further research and development, making it an important molecule to watch in the coming years.